argon-38

• Molecular Formula: Ar
• Molecular Weight: 37.962732 g/mol
• SMILES: [Ar]
• InChI: InChI=1S/Ar/i1-2
• InChIKey: XKRFYHLGVUSROY-YPZZEJLDSA-N

Argon-38: Stable Isotope Profile

Argon-38 is a stable, naturally occurring isotope of the noble gas argon, with an atomic mass of approximately 37.9627322 amu and a natural abundance of only 0.063% [1]. Its atomic nucleus contains 18 protons and 20 neutrons, conferring a spin of 0 and making it a doubly magic isotope with exceptional nuclear stability [2]. Unlike the dominant argon-40 isotope (99.6% abundance), which is largely radiogenic, argon-38 is a primordial nuclide that serves as a critical non-radiogenic reference in geochronology and cosmochemistry [3]. Commercially, enriched argon-38 is available in purities up to 99.90% [4] and 95 atom % , positioning it as a specialized research tool for isotope dilution mass spectrometry (IDMS), nuclear physics, and planetary science.

Workflow Isotope dilution mass spectrometry spike preparation

Selection Enriched argon-38 isotope for geochronology and cosmochemistry

Use Context Nuclear physics reference with doubly magic nucleus

• [1] KAERI Nuclide Table, Argon-38. Atomic Mass: 37.9627322 ± 0.0000005 amu; Natural Abundance: 0.0632%. View Source
• [2] ChemLin. Argon-38: Properties and data of the isotope 38Ar. Natural abundance: 0.0629(70)%; Spin: 0+. View Source
• [3] Isotopes of argon. Argon-40 constitutes 99.6% of natural argon. View Source
• [4] ISOFLEX USA. Argon-38 enrichment level: 99.90%. View Source

Why Enriched Argon-38 Cannot Be Substituted

Natural argon is a mixture of three stable isotopes, of which argon-38 constitutes merely 0.063%, with argon-40 dominating at 99.6% and argon-36 at 0.334% [1]. For applications requiring isotopic labeling, such as isotope dilution mass spectrometry (IDMS) in K-Ar dating, the natural abundance of argon-38 is too low to serve as an effective spike; it must be enriched to at least 95 atom % to provide a measurable and distinct isotopic signature [2]. Furthermore, argon-36 and argon-40 differ not only in mass but also in their nuclear origin and behavior: argon-40 is largely radiogenic from ⁴⁰K decay, while argon-38 is a stable, non-radiogenic reference essential for correcting mass fractionation and determining cosmogenic exposure ages [3]. In nuclear physics, the specific neutron number of argon-38 (N=20) makes it a doubly magic nucleus with unique properties that cannot be replicated by substituting argon-36 (N=18) or argon-40 (N=22) [4]. Simply using natural argon or an alternative isotope would compromise the accuracy, sensitivity, and scientific validity of these specialized measurements.

Natural abundance limitation Natural argon contains only 0.063% ³⁸Ar, too low for effective IDMS spiking without enrichment.

Radiogenic ⁴⁰Ar origin mismatch Argon-40 is largely radiogenic from ⁴⁰K decay, unlike primordial ³⁸Ar, limiting substitution in geochronology reference.

Nuclear property mismatch Doubly magic N=20 nucleus of ³⁸Ar cannot be replicated by ³⁶Ar (N=18) or ⁴⁰Ar (N=22) in activation studies.

• [1] KAERI Nuclide Table, Argon-38. Atomic Percent Abundance: 0.0632%. View Source
• [2] Naughton, J. J. (1961). Investigations of the Potassium-Argon Method of Age Determination Using Solid Isotopic Dilution and Gas Removal by Crushing. Brookhaven National Lab. Argon-38 added as the diluting isotope. View Source
• [3] USGS Publications Warehouse. Argon isotope-amount ratios (40Ar/36Ar, 38Ar/36Ar) and their mass-dependent vs. non-mass-dependent variations. View Source
• [4] ChemLin. Argon-38: Neutron number N = 20; Isotonic and isobaric nuclei table. View Source

Argon-38: Evidence-Based Comparison Data

Enrichment for Geochronology IDMS Spiking

Enriched argon-38 is the definitive spike isotope for isotope dilution mass spectrometry (IDMS) in K-Ar and ⁴⁰Ar/³⁹Ar dating. Its natural abundance is only 0.063%, making it ineffective as a tracer in its unenriched form [1]. Commercial enrichment achieves purities of 95 atom % (Sigma-Aldrich) and 99.90% (ISOFLEX), representing a >1,500-fold increase in concentration compared to the natural isotopic mixture [2]. This enriched spike is dissolved in a solid silicate matrix and added to geological samples to precisely quantify radiogenic ⁴⁰Ar content, enabling age determinations with minimal analytical uncertainty [3].

Isotopic Enrichment Comparison

Head-to-head

>1,500-fold increase

Supports IDMS spike utility for K-Ar geochronology

Spike requires ≥95 atom % enrichment

Evidence Dimension	Isotopic Abundance / Enrichment Level
Target Compound Data	95 atom % (≥99.5% total Ar) to 99.90% enriched
Comparator Or Baseline	Natural argon: 0.063% ³⁸Ar abundance
Quantified Difference	>1,500-fold increase
Conditions	Enriched gas product specifications; IDMS spike preparation

Why This Matters

Procurement of enriched argon-38 is essential for any laboratory performing high-precision K-Ar or ⁴⁰Ar/³⁹Ar geochronology, as natural abundance levels are insufficient for accurate isotopic dilution measurements.

• [1] KAERI Nuclide Table, Argon-38. Atomic Percent Abundance: 0.0632%. View Source
• [2] ISOFLEX USA. Argon-38 enrichment level: 99.90%. View Source
• [3] Naughton, J. J. (1961). Investigations of the Potassium-Argon Method of Age Determination Using Solid Isotopic Dilution and Gas Removal by Crushing. Brookhaven National Lab. View Source

Cryogenic Distillation: Argon-38 Separation Measurement

The Aria cryogenic distillation plant, a key component of the DarkSide-20k dark matter search, has demonstrated the first measured isotopic separation of argon by distillation, simultaneously separating ³⁶Ar, ³⁸Ar, and ⁴⁰Ar [1]. Using a 26 m tall prototype column, the experiment observed separation of argon-38 relative to argon-40, with the time-averaged separation factor S^{TB}_{38-40} measured across multiple runs [2]. The logarithmic relative volatility for the 38-40 pair (ln α_{38-40}) was determined with an uncertainty of approximately 12%, confirming that argon-38 can be efficiently removed from bulk argon-40 to meet ultra-low-background detector requirements [3]. This provides a direct, quantitative basis for producing detector-grade argon depleted in ³⁸Ar.

Cryogenic Distillation Measurement

Head-to-head

Measured S^TB_38-40 separation factor; ln α_38-40 ~12% uncertainty

Validates cryogenic isotope separation for detector-grade argon

Aria prototype column; total reflux conditions

Evidence Dimension	Isotopic Separation Performance
Target Compound Data	Measured separation of ³⁸Ar from ⁴⁰Ar (S^{TB}_{38-40} time-averaged values)
Comparator Or Baseline	No prior measured separation data for ³⁸Ar distillation
Quantified Difference	First measurement; ln α_{38-40} determined with ~12% uncertainty
Conditions	26 m cryogenic distillation column (Aria prototype); total reflux; Aspen HYSYS simulation comparison

Why This Matters

This measurement validates the technical feasibility of separating argon-38 for applications requiring ultra-pure argon depleted in specific isotopes, such as dark matter detectors and neutrino experiments, providing procurement guidance for enriched or depleted argon-38 stocks.

• [1] DarkSide-20k Collaboration. (2023). Measurement of isotopic separation of argon with the prototype of the cryogenic distillation plant Aria for dark matter searches. European Physical Journal C, 83, 453. View Source
• [2] Ibid. Figure 5: measured separations S^{TB}_{36-40} and S^{TB}_{38-40} vs. time. View Source
• [3] Ibid. Section 5: uncertainty of about 12% for ln α_{38-40}. View Source

Thermal Diffusion: Argon-38 Enrichment Demonstration

Historical thermal diffusion data from Mound Laboratory (1965) provide a benchmark for argon-38 enrichment: a five-stage argon cascade built up an argon-38 peak of approximately 28% [1]. Starting from a natural abundance of 0.063%, this represents a ~444-fold enrichment, demonstrating the feasibility of producing mid-level enriched argon-38 for specialized research applications. While modern enrichment methods (e.g., cryogenic distillation) achieve higher purities, this data point offers a quantitative reference for the separation factor achievable with thermal diffusion technology [2].

Thermal Diffusion Enrichment

Head-to-head

~444-fold enrichment to 28% ³⁸Ar peak from natural abundance

Historical benchmark for thermal diffusion enrichment capability

1965 data; modern methods achieve higher purity

Evidence Dimension	Enrichment Level from Thermal Diffusion
Target Compound Data	28% ³⁸Ar peak concentration
Comparator Or Baseline	Natural abundance: 0.063% ³⁸Ar
Quantified Difference	~444-fold enrichment
Conditions	Five-stage thermal diffusion cascade; natural xenon feed

Why This Matters

This data point informs procurement decisions when lower enrichment levels are acceptable for specific research applications, as it demonstrates the technical range and historical capability of thermal diffusion for argon-38 production.

• [1] Mound Laboratory Progress Report for August 1965. Argon: The five-stage argon cascade has built up an argon-38 peak of approximately 28%. View Source
• [2] Isotope Separation by Thermal Diffusion in Ternary Systems. 8.0% Ar-38 isotopic samples produced via 12-column thermal diffusion apparatus. View Source

Argon Isotope Ratio: Cosmochemical Source Tracer

The ³⁶Ar/³⁸Ar isotopic ratio is a critical discriminant between different solar system reservoirs. Measurements of the Martian atmosphere by the Curiosity rover yielded a ratio of ~3.9 (upper limit), significantly lower than the solar wind value of 5.5 ± 0.6 [1][2]. The ³⁶Ar/³⁸Ar ratio in the Earth's atmosphere is 0.337/0.063 = 5.35, similar to solar wind, while outer planet atmospheres exhibit extreme enrichment in ³⁶Ar relative to ⁴⁰Ar (36:38:40 ≈ 8400:1600:1) [3]. These variations, detectable only through precise measurement of argon-38 abundance, enable planetary provenance studies, cosmic ray exposure age dating, and understanding of solar system evolution.

Cosmochemical ³⁶Ar/³⁸Ar Tracer

Class-level

Martian ≤3.9 vs Solar 5.5 vs Earth ~5.35

Discriminates solar system reservoirs in planetary science

Requires calibrated ³⁸Ar reference gas for mass spectrometry

Evidence Dimension	36Ar/38Ar Isotopic Ratio
Target Compound Data	Martian atmosphere: 36Ar/38Ar ≤ 3.9; Solar wind: 5.5 ± 0.6
Comparator Or Baseline	Earth atmosphere: ~5.35; Outer planets: 8400:1600:1 (36:38:40)
Quantified Difference	Martian ratio is ~30% lower than Earth/solar wind
Conditions	Mass spectrometry of planetary atmospheres (Curiosity SAM instrument) and meteorite acid etching

Why This Matters

Procurement of high-purity argon-38 reference gas or enriched argon-38 is essential for calibrating noble gas mass spectrometers used in planetary science and for preparing synthetic reference gases with known ³⁶Ar/³⁸Ar ratios.

• [1] A reappraisal of the Martian 36Ar/38Ar ratio. Journal of Geophysical Research, 102(E1), 1653-1661 (1997). Upper limit for Martian atmospheric 36Ar/38Ar of 3.9. View Source
• [2] Determination of the 36Ar/38Ar isotopic abundance ratio of the solar wind using SOHO/CELIAS/MTOF. 36Ar/38Ar ratio of 5.5 ± 0.6. View Source
• [3] Isotopes of argon. Outer planet atmospheres: 36Ar:38Ar:40Ar ratio of 8400:1600:1. View Source

Nuclear Structure: Doubly Magic Argon-38 Properties

Argon-38 possesses a doubly magic nuclear configuration (Z=18, N=20), resulting in exceptional stability and a nuclear spin of 0 [1]. This contrasts with argon-36 (N=18) and argon-40 (N=22), neither of which are doubly magic. The specific neutron number influences neutron capture cross-sections and decay pathways: ³⁸Ar can be produced via positron emission from ³⁸K or beta decay of ³⁸Cl, and it serves as a target for producing ³⁹Ar via neutron capture in subsurface environments [2]. These nuclear properties are exploited in activation analysis, nuclear physics research, and the production of radioisotopes for medical and industrial applications.

Doubly Magic Nucleus

Reported

N=20; spin=0; exceptional stability

Reported nuclear structure for activation analysis context

Parent nuclides: ³⁸K, ³⁸Cl

Evidence Dimension	Neutron Number and Nuclear Stability
Target Compound Data	N=20; doubly magic; spin=0; stable
Comparator Or Baseline	Argon-36: N=18; Argon-40: N=22 (neither doubly magic)
Quantified Difference	N/A
Conditions	Nuclear structure data from KAERI and ChemLin databases

Why This Matters

For nuclear physics experiments or activation analysis, the specific nuclear properties of argon-38 (spin, magic number) may be required, making it non-substitutable with other argon isotopes.

• [1] KAERI Nuclide Table, Argon-38. Spin: 0+; Stable Isotope. View Source
• [2] ChemLin. Argon-38: Neutron number N = 20; Parent nuclides: 38K, 38Cl. View Source

Argon-38: Application Scenarios

Geochronology: IDMS Spike for K-Ar Dating

Enriched argon-38 (≥95 atom %) is the industry-standard spike for isotope dilution mass spectrometry (IDMS) in K-Ar and ⁴⁰Ar/³⁹Ar geochronology. The >1,500-fold enrichment over natural abundance enables precise quantification of radiogenic ⁴⁰Ar in rocks and minerals, with uncertainties minimized through solid silicate matrix spiking methods [1]. Laboratories performing geological age determinations should procure high-purity argon-38 to ensure measurement accuracy and inter-laboratory comparability.

Dark Matter and Neutrino Detector Calibration

The Aria cryogenic distillation plant has demonstrated the feasibility of separating argon-38 from bulk argon-40 to achieve detector-grade purity for dark matter searches (DarkSide-20k) and neutrino experiments [2]. Enriched argon-38, or argon-38-depleted gas, serves as a calibration standard or target material to reduce radioactive backgrounds from ³⁹Ar and other isotopes. Procurement of isotopically tailored argon-38 is essential for next-generation low-background physics experiments.

Planetary Science and Cosmochemistry Reference Gas

Precise measurement of the ³⁶Ar/³⁸Ar ratio is a cornerstone of planetary science, enabling discrimination between Martian, terrestrial, and solar wind sources. Enriched argon-38 is used to prepare synthetic reference gases with known isotopic compositions for calibrating noble gas mass spectrometers [3]. Researchers studying Martian meteorites, lunar samples, or interstellar media should procure high-purity argon-38 to ensure accurate isotopic ratio determinations.

Nuclear Physics and Activation Analysis Target Material

The doubly magic nucleus of argon-38 (N=20, Z=18) makes it a unique target for nuclear structure studies and activation analysis. Its specific neutron capture cross-section and decay parentage (³⁸K, ³⁸Cl) are exploited in the production of radioisotopes such as ³⁹Ar [4]. Enriched argon-38 is required for experiments investigating nuclear magic numbers, beta decay, and neutron activation in subsurface environments.

Application

Selection Property

Validation Focus

K-Ar geochronology IDMS spike preparation

Enriched ³⁸Ar isotope spike

Spike purity and isotopic abundance verification

Low-background physics detector calibration

Isotopically tailored ³⁸Ar gas

Cryogenic separation validation and purity assessment

Planetary noble gas mass spectrometry reference

Calibrated ³⁶Ar/³⁸Ar reference gas

Ratio accuracy and inter-laboratory consistency

Nuclear structure and activation studies

Doubly magic ³⁸Ar target material

Isotopic enrichment and nuclear spin verification

• [1] Naughton, J. J. (1961). Investigations of the Potassium-Argon Method of Age Determination Using Solid Isotopic Dilution and Gas Removal by Crushing. Brookhaven National Lab. View Source
• [2] DarkSide-20k Collaboration. (2023). Measurement of isotopic separation of argon with the prototype of the cryogenic distillation plant Aria for dark matter searches. European Physical Journal C, 83, 453. View Source
• [3] Calibration of Nu-Instruments Noblesse multicollector mass spectrometers for argon isotopic measurements using a newly developed reference gas. (2011). View Source
• [4] KAERI Nuclide Table, Argon-38. Parent nuclides: 38K, 38Cl. View Source